Cas no 36104-03-7 (3-(4-Bromophenyl)-5,6-dihydroimidazo-2,1-b1,3thiazole hydrobromide)

3-(4-Bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole hydrobromide is a brominated heterocyclic compound featuring a fused imidazothiazole core. Its molecular structure combines a 4-bromophenyl group with a dihydroimidazothiazole scaffold, stabilized by hydrobromide salt formation. This compound exhibits high purity (>95% by HPLC) and crystallinity, making it suitable for pharmaceutical research, particularly in kinase inhibition studies or as a synthetic intermediate. The bromine substituent enhances reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura), while the rigid bicyclic system contributes to binding affinity in medicinal chemistry applications. Its hydrobromide form improves solubility in polar solvents compared to the free base. The compound shows stability under inert conditions and demonstrates potential as a building block for bioactive molecule development.
3-(4-Bromophenyl)-5,6-dihydroimidazo-2,1-b1,3thiazole hydrobromide structure
36104-03-7 structure
Product Name:3-(4-Bromophenyl)-5,6-dihydroimidazo-2,1-b1,3thiazole hydrobromide
CAS No:36104-03-7
MF:C11H10Br2N2S
MW:362.08349943161
MDL:MFCD00816059
CID:920991
PubChem ID:2844922
Update Time:2025-07-02

3-(4-Bromophenyl)-5,6-dihydroimidazo-2,1-b1,3thiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
    • 3-(4-bromo-phenyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole
    • 3-(4-bromophenyl)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole
    • 3-(4-bromo-phenyl)-5,6-dihydro-imidazo[2,1-b]thiazole, hydrobromide
    • 4H-1,2,4-Triazole, 3-(4-bromophenyl)-5-(4-nitrophenyl)-4-phenyl-
    • AC1MS4TV
    • AC1Q1XJ6
    • CTK2B8474
    • NSC-223276
    • 3-(4-Bromophenyl)-5,6-dihydroimidazo-[2,1-b][1,3]thiazole hydrobromide
    • 3-(4-Bromophenyl)-5,6-dihydroimidazo[2,1-b]thiazolehydrobromide
    • 36104-03-7
    • Imidazo[2,1-b]thiazole, 3-(4-bromophenyl)-5,6-dihydro-, hydrobromide (1:1)
    • Imidazo[2,1-b]thiazole, 3-(4-bromophenyl)-5,6-dihydro-, monohydrobromide
    • FD7N9AH5KB
    • Z234875024
    • 3-(p-Bromophenyl)-6,7-dihydro-5H-imidazo[2,1-b]thiazolium bromide
    • DTXSID80224904
    • 3-(4-Bromophenyl)-5,6-dihydroimidazo[2,1-b]thiazole hydrobromide
    • 3-(4-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrobromide
    • 7H-Imidazo(2,1-b)thiazol-4-ium, 5,6-dihydro-3-(p-bromophenyl)-, bromide
    • 3-(4-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole hydrobromide
    • 3-(p-Bromophenyl)-5,6-dihydroimidazo(2,1-b)thiazolium bromide
    • Imidazo(2,1-b)thiazolium, 3-(p-bromophenyl)-5,6-dihydro-
    • CS-0320221
    • 74038-89-4
    • 3-(4-bromophenyl)-5H,6H-imidazo[2,1-b][1,3]thiazole hydrobromide
    • MFCD00816059
    • AKOS005073160
    • KB-0203
    • 3-(4-Bromophenyl)-5,6-dihydroimidazo-2,1-b1,3thiazole hydrobromide
    • MDL: MFCD00816059
    • Inchi: 1S/C11H9BrN2S.BrH/c12-9-3-1-8(2-4-9)10-7-15-11-13-5-6-14(10)11;/h1-4,7H,5-6H2;1H
    • InChI Key: MSLXFUADXRMQEA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CSC2=NCCN12.Br

Computed Properties

  • Exact Mass: 279.96707
  • Monoisotopic Mass: 359.89314g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 15.6
  • LogP: 3.28710

3-(4-Bromophenyl)-5,6-dihydroimidazo-2,1-b1,3thiazole hydrobromide Pricemore >>

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3-(4-Bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole hydrobromide, 95%; .
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AB270032-25 g
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